N-[3-[[5-Bromo-4-[[2-(1H-imidazol-5-YL)ethyl]amino]-2-pyrimidinyl]amino]phenyl]-1-pyrrolidinecarboxamide
Overview
Description
3-Phosphoinositide-dependent protein kinase 1 (PDK1) is a serine-threonine kinase that phosphorylates and activates a range of other kinases, including protein kinase (PK)B, PKA, and certain isoforms of PKC. BX-912 is a potent, ATP-competitive inhibitor of PDK1 (IC50 = 26 nM). It less effectively inhibits a panel of related serine-threonine kinases. BX-912 has been used to evaluate the role of PDK1 in kinase activation and cell survival.
BX912 is a selective potent PDK1 inhibitor with IC50 of 12 nM. BX912 blocks PDK1/Akt signaling in tumor cells and suppresses the anchorage-dependent growth of a variety of tumor cell lines (such as PC-3 cells) in culture or induces apoptosis.
Scientific Research Applications
Synthesis and Biological Evaluation
Researchers have developed novel pyrazolopyrimidines and imidazopyridines derivatives exhibiting significant anticancer and anti-5-lipoxygenase activities, highlighting the potential of such compounds in therapeutic applications. For instance, a series of pyrazolopyrimidines derivatives demonstrated cytotoxic effects against cancer cell lines and inhibition of 5-lipoxygenase, an enzyme involved in inflammatory processes (Rahmouni et al., 2016). Similarly, antibacterial pyrazolopyrimidine derivatives have been synthesized, showing significant antibacterial activity, which underscores the potential of these compounds in combating microbial infections (Rahmouni et al., 2014).
Antiprotozoal Agents
Novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines have been synthesized and evaluated for their antiprotozoal activities. Compounds demonstrated strong DNA affinities and showed potent in vitro and in vivo activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum, indicating their potential as therapeutic agents for protozoal infections (Ismail et al., 2004).
Antiviral Activity
A study on 2-amino-3-substituted imidazo[1,2-a]pyridines revealed their potential as antirhinovirus agents, demonstrating the capacity of such compounds to serve as bases for developing treatments for viral infections (Hamdouchi et al., 1999).
Antiulcer Agents
The synthesis of imidazo[1,2-a]pyridines with potential as antiulcer agents has been reported. These compounds have shown promising cytoprotective properties in ethanol and HCl-induced ulcer models, suggesting their utility in treating ulcerative conditions (Starrett et al., 1989).
properties
IUPAC Name |
N-[3-[[5-bromo-4-[2-(1H-imidazol-5-yl)ethylamino]pyrimidin-2-yl]amino]phenyl]pyrrolidine-1-carboxamide | |
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InChI |
InChI=1S/C20H23BrN8O/c21-17-12-24-19(28-18(17)23-7-6-16-11-22-13-25-16)26-14-4-3-5-15(10-14)27-20(30)29-8-1-2-9-29/h3-5,10-13H,1-2,6-9H2,(H,22,25)(H,27,30)(H2,23,24,26,28) | |
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InChI Key |
DMMILYKXNCVKOJ-UHFFFAOYSA-N | |
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Canonical SMILES |
C1CCN(C1)C(=O)NC2=CC=CC(=C2)NC3=NC=C(C(=N3)NCCC4=CN=CN4)Br | |
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Molecular Formula |
C20H23BrN8O | |
Record name | BX-912 | |
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DSSTOX Substance ID |
DTXSID30471901 | |
Record name | BX-912 | |
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Molecular Weight |
471.4 g/mol | |
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CAS RN |
702674-56-4 | |
Record name | BX 912 | |
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Record name | BX-912 | |
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Record name | BX-912 | |
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